N-Methyl-1-(pyrimidin-4-yl)methanamine

• IUPAC Name: N-methyl-1-pyrimidin-4-ylmethanamine
• InChI: InChI=1S/C6H9N3/c1-7-4-6-2-3-8-5-9-6/h2-3,5,7H,4H2,1H3
• InChI Key: DFDIROLDLLFVOE-UHFFFAOYSA-N
• Canonical SMILES: CNCC1=NC=NC=C1
• Molecular Formula: C6H9N3
• DSSTOX Substance ID: DTXSID40628989
• Molecular Weight: 123.16 g/mol
• CAS RN: 179873-38-2

Description

“N-Methyl-1-(pyrimidin-4-yl)methanamine” is an organic compound that belongs to the class of phenylpyrimidines. These are polycyclic aromatic compounds containing a benzene ring linked to a pyrimidine ring. The molecular formula of this compound is C6H9N3.

Molecular Structure Analysis

The molecular structure of “N-Methyl-1-(pyrimidin-4-yl)methanamine” consists of a pyrimidine ring attached to a methylamine group. The average mass of this compound is 123.156 Da and the monoisotopic mass is 123.079643 Da.

Scientific Research Applications

• Pharmaceutical Research

  • N-Methyl-1-(pyrimidin-4-yl)methanamine is used as a building block in the synthesis of various pharmaceutical compounds. It’s often used in the development of new drugs and therapies.

• Antifungal Activity

  • Certain derivatives of pyrimidinamine have shown promising antifungal activity. For instance, a compound named T33, which includes a pyrimidinamine structure, demonstrated a significant control effect on corn rust.

• Bioactive Molecules

  • Pyrimidinamine derivatives are considered bioactive molecules and have been used in the development of various inhibitors and antagonists.

• Chemical Research

  • N-Methyl-1-(pyrimidin-4-yl)methanamine is used as a reagent in chemical research, particularly in the synthesis of complex organic molecules.

• Material Science

  • This compound is also used in material science for the development of new materials with unique properties.

• Agriculture

  • As mentioned earlier, certain pyrimidinamine derivatives have shown potential in controlling plant diseases, such as corn rust.

• Halogenated Heterocycles

  • N-Methyl-1-(pyrimidin-4-yl)methanamine is used in the synthesis of halogenated heterocycles. These compounds have a wide range of applications in medicinal chemistry and drug discovery.

• Synthesis of Complex Organic Molecules

  • This compound is used as a reagent in the synthesis of complex organic molecules. It can be used to introduce the pyrimidin-4-yl group into a larger molecule.

• Development of Bioactive Small Molecules

  • N-Methyl-1-(pyrimidin-4-yl)methanamine is used in the development of bioactive small molecules. These molecules have a wide range of biological activities and are often used in drug discovery.

• Synthesis of PROTACs

  • This compound is used in the synthesis of Proteolysis Targeting Chimeras (PROTACs). PROTACs are a new class of drugs that work by inducing the degradation of specific proteins.

• Synthesis of Inhibitors and Antagonists

  • N-Methyl-1-(pyrimidin-4-yl)methanamine is used in the synthesis of various inhibitors and antagonists. These compounds are often used in the development of new drugs.

• Synthesis of Agonists

  • This compound is used in the synthesis of agonists. Agonists are substances that bind to a receptor and activate the receptor to produce a biological response.